BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
PF-4136309 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PF-4136309

Cat. No.: B3158423

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-4136309, also known as INCB8761, is a potent and selective antagonist of the C-C
chemokine receptor 2 (CCR2).[1][2][3][4] CCR2 plays a crucial role in the recruitment of
monocytes and macrophages to sites of inflammation and within the tumor microenvironment.
[1] As such, PF-41363009 is a valuable tool for in vitro and in vivo studies related to
inflammation, immunology, and oncology.[1][5] This document provides a detailed protocol for
the preparation of a stock solution of PF-4136309 using dimethyl sulfoxide (DMSO) as the
solvent.

Physicochemical Properties

A summary of the key physicochemical properties of PF-4136309 is presented in the table
below.
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Property Value Reference
Molecular Formula C29H31F3N603 [1]
Molecular Weight 568.59 g/mol [1][2][6]
Appearance Solid powder [1]
Solubility in DMSO =50 mg/mL (87.94 mM) [61[7]
Solubility in Water Insoluble [1][2]

Experimental Protocol: Preparation of a 10 mM PF-
4136309 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PF-4136309 in DMSO.
The concentration can be adjusted based on experimental needs, and the required mass of
PF-4136309 can be calculated accordingly.

Materials:

PF-4136309 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:
o Determine the required mass of PF-4136309:

o Use the following formula to calculate the mass of PF-4136309 required to prepare the
desired volume of stock solution at the target concentration: Mass (g) = Concentration
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(mol/L) x Volume (L) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.01 mol/L

Volume =1 mL=0.001L

Molecular Weight = 568.59 g/mol

Mass = 0.01 mol/L x 0.001 L x 568.59 g/mol = 0.0056859 g = 5.69 mg

» Weighing PF-4136309:

o Carefully weigh out the calculated mass of PF-4136309 powder using a calibrated
analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or vial.
 Dissolving in DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the PF-4136309
powder. It is recommended to use freshly opened DMSO as it is hygroscopic, and
absorbed moisture can reduce the solubility of the compound.[2][3][7][8]

o For the example above, add 1 mL of DMSO.
e Ensuring Complete Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonication for 5-10 minutes can be applied to
break down any aggregates.[8]

o Gentle warming of the solution to 30-40°C can also aid in solubilization.[8]

o Storage of the Stock Solution:
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o Once the PF-4136309 is completely dissolved, the stock solution should be aliquoted into
smaller volumes to avoid repeated freeze-thaw cycles.[6]

o For short-term storage (days to weeks), the aliquots can be stored at 0-4°C.[1]
o For long-term storage (months to years), store the aliquots at -20°C or -80°C.[1][2][6]

Calculation Table for Various Stock Concentrations:

Desired Stock Mass of PF-4136309

Concentration Volume of DMSO Required

1mM 1mL 0.57 mg

5 mM 1mL 2.84 mg

10 mM 1mL 5.69 mg

20 mM 1mL 11.37 mg

50 mM 1mL 28.43 mg
Visualizations
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Stock Solution Preparation Workflow
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Store at -20°C or -80°C
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Caption: Workflow for PF-4136309 Stock Solution Preparation.
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PF-4136309 Mechanism of Action

CCL2 (MCP-1) PF-4136309

Binds to /Blocks

CCR2 Receptor

ctivates

Downstream Signaling
(e.g., Calcium Mobilization, ERK Phosphorylation)

eads to

Monocyte/Macrophage
Recruitment

ontributes to

Inflammation / Tumor Progression

Click to download full resolution via product page

Caption: PF-4136309 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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